Cas no 1105193-89-2 (5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine)

• Product Name: 5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine
• CAS No: 1105193-89-2
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• MDL: MFCD11986951
• CID: 4471300
• PubChem ID: 33679838
• Update Time: 2025-06-08

5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-METHYLSULFANYLPHENYL)-1,3,4-OXADIAZOL-2-AMINE
• 5-[3-(methylthio)phenyl]-1,3,4-oxadiazol-2-amine
• 5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine
• F2182-0013
• CCG-309987
• AKOS005208377
• EN300-239305
• 5-(3-(methylthio)phenyl)-1,3,4-oxadiazol-2-amine
• 1105193-89-2

• MDL： MFCD11986951
• Inchi： 1S/C9H9N3OS/c1-14-7-4-2-3-6(5-7)8-11-12-9(10)13-8/h2-5H,1H3,(H2,10,12)
• InChI Key： UCRUZGIHPNWYGW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(SC)=C2)=NN=C1N

Computed Properties

• Exact Mass: 207.04663309Da
• Monoisotopic Mass: 207.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine

Professional Introduction to 5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine (CAS No. 1105193-89-2)

5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine, with the CAS number 1105193-89-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound features a phenyl ring substituted with a methylsulfanyl group, connected to an oxadiazole core via an amine linkage. Such structural motifs are frequently explored in the design of bioactive molecules due to their ability to modulate biological targets effectively.

The oxadiazole scaffold is a privileged structure in medicinal chemistry, known for its versatility in interacting with biological receptors. Its three-membered ring system imparts rigidity, which can enhance binding affinity and selectivity. In particular, 1,3,4-oxadiazoles have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the amine group in 5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine further extends its potential utility, as amines are crucial pharmacophores in many therapeutic agents.

The substitution of the phenyl ring with a methylsulfanyl group introduces a polar moiety that can influence both the solubility and binding interactions of the compound. Methylsulfanyl groups are known to enhance lipophilicity while maintaining hydrophilic characteristics, making them valuable in designing molecules that require optimal partitioning between aqueous and lipid environments. This balance is critical for drug delivery systems and membrane receptor interactions.

In recent years, there has been growing interest in exploring novel derivatives of oxadiazoles for their therapeutic potential. A notable area of research has focused on their applications in oncology. Studies have demonstrated that oxadiazole-based compounds can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, derivatives of 1,3,4-oxadiazoles have shown promise in targeting tyrosine kinases and other signaling pathways aberrantly activated in tumors. The compound 5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine, with its unique structural features, may offer similar benefits by modulating critical molecular targets.

Beyond oncology, this compound has also been investigated for its potential in managing inflammatory diseases. Oxadiazole derivatives have exhibited anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The amine group in 5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-amine, combined with the electron-withdrawing nature of the oxadiazole ring, could facilitate interactions with inflammatory mediators. Such interactions may lead to novel therapeutic strategies for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-[3-(< strong >methylsulfanyl strong >)< strong >phenyl strong >]-1,3,4-< strong >oxadiazol-2-am ine strong > involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps typically include condensation reactions to form the oxadiazole ring followed by functionalization at the 2-position with an amine group. The introduction of the < strong >methylsulfanyl strong > substituent often requires protective group strategies to prevent unwanted side reactions during synthesis.

The pharmacokinetic profile of 5-[3-(< strong >methylsulfanyl strong >)< strong >phenyl strong >]-1 ,3 ,4 -< strong >ox adia zol -2-am ine strong > is another critical aspect that influences its clinical applicability. Preliminary studies suggest that the compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Additionally , its metabolic stability appears promising , as indicated by preliminary data showing resistance to degradation by common cytochrome P450 enzymes . These characteristics make it a promising candidate for further development into a viable therapeutic agent.

In conclusion , 5-[3-(< strong >methylsulfanyl strong >)< strong >phenyl strong >]-1 ,3 ,4 -< strong >ox adia zol -2-am ine strong >(CAS No .1105193 -89 -2) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features , coupled with emerging data on its biological activity , position it as a valuable scaffold for developing novel drugs targeting various diseases . As research continues to uncover new applications for oxadiazole derivatives , this compound is poised to play a pivotal role in advancing therapeutic strategies across multiple medical disciplines . Future studies should focus on optimizing its pharmacokinetic properties and exploring its interactions with biological targets to fully realize its therapeutic potential . p >